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Compound of Interest

Compound Name: 4-Methyl-2-pentenoic acid

Cat. No.: B6272868

An In-depth Technical Guide to 4-Methyl-2-pentenoic Acid: Synonyms, Properties, and
Applications

Introduction and Overview

4-Methyl-2-pentenoic acid is a methyl-branched, unsaturated fatty acid.[1] It belongs to the
class of organic compounds known as methyl-branched fatty acids, which are characterized by
a fatty acid acyl chain with a methyl branch.[1] While it can exist as (E) and (Z) isomers, the
specific isomer is often not specified in general commercial listings. This compound is noted for
its distinct fatty, fruity aroma and is found naturally in black tea.[2] Its primary applications are in
the flavor and fragrance industry, as well as in chemical synthesis and medical research.[3][4]

Chemical Identity and Nomenclature

A clear and unambiguous identification of a chemical compound is crucial for research and
development. 4-Methyl-2-pentenoic acid is identified by several key identifiers, the most
definitive of which is its CAS Registry Number.

Table 1: Key Chemical Identifiers for 4-Methyl-2-pentenoic acid
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Identifier Value Source
CAS Registry Number 10321-71-8 [51[6]
Molecular Formula C6H1002 [5]1[6]
Molecular Weight 114.14 g/mol [41[5]
IUPAC Name (2E)-4-methylpent-2-enoic acid  [7][8]

INChI=1S/C6H1002/c1-5(2)3-
InChl 4-6(7)8/h3-5H,1-2H3, [4]
(H,7,8)/b4-3+

QAOXMQCWUWZZNC-
InChliKey [8]
ONEGZZNKSA-N
SMILES CC(C)C=CC(=0)O [1]
FEMA Number 4180 [4]
EC Number 233-706-4 [4]

The relationship between these primary identifiers is illustrated in the diagram below.

Figure 1: Identifiers for 4-Methyl-2-pentenoic Acid
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Caption: Interconnectivity of key identifiers for 4-Methyl-2-pentenoic acid.

Synonyms and Trade Names
Synonyms

4-Methyl-2-pentenoic acid is known by a variety of synonyms, which are frequently
encountered in scientific literature and commercial listings. Understanding these alternative
names is essential for comprehensive literature searches and material sourcing.

A comprehensive list of synonyms includes:

4-methylpent-2-enoic acid[4]

(E)-4-methylpent-2-enoic acid[8]

trans-4-Methyl-2-pentenoic acid[8]

3-Isopropylacrylic acid[8]

4-Methylpent-2-en-1-oic acid[4]

(2E)-4-Methyl-2-pentenoic acid

(E,Z)-4-METHYLPENT-2-ENOIC ACID[4]

2-PENTENOIC ACID, 4-METHYL-[4]

Trade Names

Extensive research of commercial and patent databases indicates that 4-methyl-2-pentenoic
acid is not commonly marketed under specific trade names. Instead, it is typically sold by
chemical suppliers under its chemical name or one of its common synonyms. Major suppliers
include:

e Thermo Scientific Chemicals[3]

o TCI America[9]
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Santa Cruz Biotechnology([5]

Robinson Brothers|[6]

Penta International[10]

Endeavour Specialty Chemicals[10]

Charkit Chemical[10]

BOC Sciences[10]

These companies supply the compound in various purities, often stabilized with hydroquinone

(HQ).[2][9]

Physicochemical Properties

The physicochemical properties of 4-methyl-2-pentenoic acid are critical for its handling,
application, and formulation.

Table 2: Physicochemical Properties of 4-Methyl-2-pentenoic acid
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Property Value Source
Appearance Colorless to pale yellow liquid [10]
Odor Fatty, fruity, blackberry, tea-like  [2][10]
Boiling Point 203-204 °C at 760 mmHg [10]
Melting Point 34-35 °C [10]
Flash Point 87.78 °C (190.00 °F) TCC [10]
Density 0.950-0.960 g/cm3 at 25 °C [10]
Refractive Index 1.442-1.453 at 20 °C [10]

Slightly soluble in water.

Solubility Soluble in acetone, ether, and [2][3]
ethanol.
pKa 4.7 at 25 °C

Applications and Uses

The unique organoleptic properties and chemical structure of 4-methyl-2-pentenoic acid lend
it to several key applications.

Flavor and Fragrance

The primary application of 4-methyl-2-pentenoic acid is as a flavoring agent in foods.[3][4] It
is used to impart fruity and fatty notes, particularly in cheese, and has been reported to have a
flavor profile reminiscent of blackberry and tea.[2][10] Its FEMA number (4180) designates it as
a recognized flavoring substance.[4]

Chemical Synthesis and Research

In a laboratory and industrial context, 4-methyl-2-pentenoic acid serves as a versatile building
block in organic synthesis. For instance, it is useful in the development of photosensitive resins
to create epoxy resins with a maleimide structure.[2] It is also used in broader medical research
and chemical synthesis endeavors.[3][4]
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The workflow for utilizing this compound in a research setting is outlined below.

Figure 2: Research Application Workflow
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Caption: A generalized workflow for the application of 4-methyl-2-pentenoic acid in a research
context.

Safety and Handling

4-Methyl-2-pentenoic acid is classified as a corrosive substance.[10] It can cause severe skin
burns and eye damage.[4] Therefore, appropriate personal protective equipment (PPE),
including gloves, and eye/face protection, should be worn when handling this chemical.[10] It
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should be stored in a cool, dry place in a sealed container, away from oxidizing agents.[3][4]
For transportation purposes, it is classified as a Dangerous Good.[5][6]

Conclusion

4-Methyl-2-pentenoic acid is a well-characterized chemical with a range of synonyms and
established physicochemical properties. While it lacks specific trade names, it is readily
available from numerous chemical suppliers. Its primary utility lies in the flavor industry and as
an intermediate in chemical synthesis. A thorough understanding of its identity, properties, and
safety protocols is paramount for its effective and safe use in research and commercial
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. hmdb.ca [hmdb.ca]

2. calpaclab.com [calpaclab.com]

3. 4-Methyl-2-pentenoic acid, 98+% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

4. 4-Methyl-2-pentenoic acid | C6H1002 | CID 12216200 - PubChem
[pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/shop/products/4-methyl-2-pentenoic-acid-98-thermo-scientific/AAB2263909
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-2-pentenoic-acid
https://www.scbt.com/p/4-methyl-2-pentenoic-acid-10321-71-8
https://www.robinsonbrothers.uk/our-products/speciality-fine-chemicals/4-methyl-2-pentenoic-acid
https://www.benchchem.com/product/b6272868?utm_src=pdf-body
https://www.benchchem.com/product/b6272868?utm_src=pdf-body
https://www.benchchem.com/product/b6272868?utm_src=pdf-body
https://www.benchchem.com/product/b6272868?utm_src=pdf-body
https://www.benchchem.com/product/b6272868?utm_src=pdf-body
https://www.benchchem.com/product/b6272868?utm_src=pdf-body
https://www.benchchem.com/product/b6272868?utm_src=pdf-custom-synthesis
https://www.hmdb.ca/metabolites/HMDB31561
https://www.calpaclab.com/4-methyl-2-pentenoic-acid-stabilized-with-hq-25ml-each/spc-tci-m0268-25ml
https://www.fishersci.com/shop/products/4-methyl-2-pentenoic-acid-98-thermo-scientific/AAB2263909
https://www.fishersci.com/shop/products/4-methyl-2-pentenoic-acid-98-thermo-scientific/AAB2263909
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-2-pentenoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-2-pentenoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6272868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. scbt.com [scbt.com]

6. robinsonbrothers.uk [robinsonbrothers.uk]

7. 4-Methyl-2-pentenoic Acid (stabilized with HQ) 97.0+%, TCI America™ | Fisher Scientific
[fishersci.ca]

8. 4-Methyl-2-pentenoic acid, 98+% | Fisher Scientific [fishersci.ca]

9. 4-Methyl-2-pentenoic Acid | 10321-71-8 | TCI AMERICA [tcichemicals.com]

10. 4-methyl-2-pentenoic acid, 10321-71-8 [thegoodscentscompany.com]

To cite this document: BenchChem. [4-Methyl-2-pentenoic acid synonyms and trade names].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6272868#4-methyl-2-pentenoic-acid-synonyms-and-
trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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